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Compound of Interest

Compound Name: 3-Ethyl-3-hexene

Cat. No.: B099998 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 3-Ethyl-3-hexene

Introduction
3-Ethyl-3-hexene is an unsaturated hydrocarbon with the molecular formula C8H16. As an

alkene, its chemical reactivity is primarily defined by the presence of a carbon-carbon double

bond. This guide provides a detailed overview of two key physical properties of 3-Ethyl-3-
hexene: its boiling point and density. Understanding these properties is crucial for its

application in chemical synthesis and for predicting its behavior in various experimental and

industrial settings. This document is intended for researchers, scientists, and professionals in

the field of drug development and chemical engineering.

Physicochemical Data of 3-Ethyl-3-hexene
The boiling point and density are fundamental physical constants that provide insights into the

intermolecular forces and molecular packing of a substance. The data for 3-Ethyl-3-hexene
are summarized below.

Property Value Units Reference

Boiling Point 116 °C [1][2][3][4]

Density 0.714 - 0.73 g/mL [1][3][4]

Structure-Property Relationship
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The physical properties of alkenes such as 3-Ethyl-3-hexene are directly related to their

molecular structure. The boiling point is primarily influenced by the strength of intermolecular

London dispersion forces, which increase with molecular size and surface area. Branching in

the carbon chain, as seen in 3-Ethyl-3-hexene, can reduce the surface area available for

these interactions, which may affect the boiling point when compared to its straight-chain

isomers.
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Figure 1: Relationship between molecular structure and physical properties.

Experimental Protocols
Accurate determination of boiling point and density requires precise experimental techniques.

The following sections detail standard laboratory procedures for these measurements.

Determination of Boiling Point
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Several methods can be employed to determine the boiling point of a liquid. The Thiele tube

method is a common and efficient technique that requires a small amount of the sample.[5]

Thiele Tube Method

Sample Preparation: A small amount (a few milliliters) of 3-Ethyl-3-hexene is placed in a

fusion tube. A capillary tube, sealed at one end, is then placed inverted into the fusion tube.

Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is placed

in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Heating: The Thiele tube is gently heated, and the temperature is monitored.

Observation: As the temperature approaches the boiling point, a stream of bubbles will

emerge from the open end of the capillary tube. Heating is continued until a steady stream of

bubbles is observed.

Boiling Point Determination: The heat source is then removed. The liquid will begin to cool,

and the stream of bubbles will slow down and eventually stop. The temperature at which the

liquid just begins to enter the capillary tube is recorded as the boiling point.
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Prepare Sample:
- Fill fusion tube with 3-Ethyl-3-hexene.
- Insert inverted sealed capillary tube.

Setup Apparatus:
- Attach fusion tube to thermometer.

- Place assembly in Thiele tube.

Heat Thiele Tube:
- Gently heat the side arm of the Thiele tube.

Observe Bubbles:
- Watch for a steady stream of bubbles

 from the capillary tube.

Cool and Record:
- Remove heat.

- Record temperature when liquid enters the capillary tube.
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Figure 2: Experimental workflow for boiling point determination.

Determination of Density
The density of a liquid can be determined using several methods. A straightforward and

common method involves accurately measuring the mass of a known volume of the liquid.[6][7]

Gravimetric Method

Weighing the Pycnometer: A clean and dry pycnometer (a flask with a specific volume) is

accurately weighed.
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Filling the Pycnometer: The pycnometer is filled with 3-Ethyl-3-hexene up to its calibrated

mark. Care is taken to avoid air bubbles.

Weighing the Filled Pycnometer: The filled pycnometer is weighed again to determine the

mass of the liquid.

Calculation: The density is calculated by dividing the mass of the liquid by the known volume

of the pycnometer. It is important to perform this measurement at a constant, recorded

temperature, as density is temperature-dependent.

Tare Pycnometer:
- Accurately weigh a clean, dry pycnometer.

Fill with Sample:
- Fill the pycnometer with 3-Ethyl-3-hexene

 to the calibrated volume.

Weigh Filled Pycnometer:
- Weigh the pycnometer containing the sample.

Calculate Mass of Liquid:
- Subtract the mass of the empty pycnometer

 from the mass of the filled pycnometer.

Calculate Density:
- Divide the mass of the liquid by the
 known volume of the pycnometer.
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Figure 3: Experimental workflow for density determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

